1,2-Diethoxy-4-nitrobenzene
Overview
Description
1,2-Diethoxy-4-nitrobenzene, also known as 4-Nitroveratrole, is a chemical compound with the molecular formula (CH3O)2C6H3NO2 . It has a molecular weight of 183.16 .
Molecular Structure Analysis
The molecular structure of 1,2-Diethoxy-4-nitrobenzene consists of a benzene ring with two methoxy groups (OCH3) attached at the 1 and 2 positions, and a nitro group (NO2) attached at the 4 position .Physical And Chemical Properties Analysis
1,2-Diethoxy-4-nitrobenzene has a boiling point of 230 °C at 17 mmHg and a melting point of 95-98 °C .Scientific Research Applications
Overcharge Protection in Lithium-Ion Batteries
“1,2-Diethoxy-4-nitrobenzene” has been explored as a redox shuttle additive for overcharge protection in lithium-ion batteries. This compound helps prevent battery failure by transferring charge between electrodes when overcharging is detected, thus protecting the battery from damage .
Safety and Hazards
While specific safety and hazard information for 1,2-Diethoxy-4-nitrobenzene was not found in the web search results, it’s important to handle all chemical substances with appropriate safety measures. This includes wearing suitable protective equipment, preventing dust dispersion, and washing hands and face thoroughly after handling .
Mechanism of Action
Target of Action
1,2-Diethoxy-4-nitrobenzene, also known as 4-Nitroveratrole , is a synthetic compound with a molecular weight of 183.1614
Mode of Action
It’s known that nitroaromatic compounds often undergo electrophilic aromatic substitution reactions . In such reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that nitroaromatic compounds like this can be degraded by certain microorganisms . The conversion of similar compounds to their respective nitroanisols and dimethoxynitrobenzenes is a common pathway . These reactions are often facilitated by enzymes within the microorganisms, leading to the breakdown of the nitroaromatic compound.
properties
IUPAC Name |
1,2-diethoxy-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4/c1-3-14-9-6-5-8(11(12)13)7-10(9)15-4-2/h5-7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTYUTSMRCQYVNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)[N+](=O)[O-])OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30537576 |
Source
|
| Record name | 1,2-Diethoxy-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30537576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4992-63-6 |
Source
|
| Record name | 1,2-Diethoxy-4-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4992-63-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Diethoxy-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30537576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzene, 1,2-diethoxy-4-nitro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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